Cas no 161872-00-0 (1-Propanone,1-(3-amino-4-pyridinyl)-)

• Product name: 1-Propanone,1-(3-amino-4-pyridinyl)-
• CAS No: 161872-00-0
• MF: C₈H₁₀N₂O
• MW: 150.1778
• CID: 109839
• PubChem ID: 10034784

1-Propanone,1-(3-amino-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3-amino-4-pyridinyl)-
• 1-(3-Aminopyridin-4-yl)propan-1-one
• 1-Propanone,1-(3-amino-4-pyridinyl)-(9CI)
• 161872-00-0
• 1-PROPANONE, 1-(3-AMINO-4-PYRIDINYL)-
• DB-268639

• Inchi： InChI=1S/C8H10N2O/c1-2-8(11)6-3-4-10-5-7(6)9/h3-5H,2,9H2,1H3
• InChI Key： LLTVFCWYYKOQIK-UHFFFAOYSA-N
• SMILES： CCC(=O)C1=CC=NC=C1N

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98